molecular formula C11H9BrN2O3S B3007213 (5-Bromofuran-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone CAS No. 1706219-64-8

(5-Bromofuran-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone

Cat. No.: B3007213
CAS No.: 1706219-64-8
M. Wt: 329.17
InChI Key: BGIUNPUBWSGEBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(5-Bromofuran-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone is a heterocyclic compound featuring a 5-bromo-substituted furan ring linked via a methanone group to a 3-(thiazol-2-yloxy)azetidine moiety.

Properties

IUPAC Name

(5-bromofuran-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H9BrN2O3S/c12-9-2-1-8(17-9)10(15)14-5-7(6-14)16-11-13-3-4-18-11/h1-4,7H,5-6H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BGIUNPUBWSGEBY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN1C(=O)C2=CC=C(O2)Br)OC3=NC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H9BrN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Brominated Furan Derivatives

Compounds with brominated furan rings are often explored for their reactivity and bioactivity. For example:

  • describes the synthesis of 5-bromo-3-methyl-2(5H)-furanone, a precursor for bromofuran intermediates. The bromine atom enhances electrophilicity, enabling substitution reactions critical for further derivatization .
  • lists (5-Bromo-3-methyl-1-benzofuran-2-yl)(3,4-dichlorophenyl)methanone, where the benzofuran system (fused benzene-furan) increases aromaticity compared to the simpler furan in the target compound. The dichlorophenyl group may enhance lipophilicity, impacting membrane permeability .

Azetidine-Containing Compounds

Azetidine rings are valued for their strained conformation and hydrogen-bonding capacity. highlights azetidine derivatives (e.g., TLR7-9 antagonists) where the azetidine is fused with pyrazolo-pyridine and morpholine groups. These compounds demonstrate the azetidine’s role in enhancing target selectivity and pharmacokinetic profiles .

Comparison : The target compound’s azetidine is functionalized with a thiazol-2-yloxy group instead of morpholine or pyridine systems. This substitution may alter solubility and binding interactions, as thiazole’s sulfur atom can participate in hydrophobic or π-stacking interactions.

Thiazole and Imidazole Analogues

Thiazole and imidazole rings are common bioisosteres. details the synthesis of 5-benzoyl-2-(piperidin-1-yl)-1,3-thiazole, where the thiazole serves as a central scaffold. Similarly, reports (5-bromofuran-2-yl)(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone, which replaces thiazole with an imidazole-thioether system.

Key Differences :

  • Thiazole vs. Imidazole : Thiazole’s sulfur atom may confer greater metabolic stability compared to imidazole’s nitrogen-rich structure, which is prone to oxidative degradation.

Methanone-Linked Heterocycles

Methanone bridges are used to connect pharmacophores. describes 1-(5-Bromo-1-benzofuran-2-yl)ethanone, a simpler analog lacking the azetidine-thiazole moiety. The ethanone group here serves as a rigid spacer, whereas the methanone in the target compound integrates two heterocycles, enabling multi-target interactions .

Data Table: Structural and Functional Comparison

Compound Name Molecular Formula Key Features Potential Applications Reference
(5-Bromofuran-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone C₁₁H₉BrN₂O₃S Bromofuran, azetidine-thiazole, methanone Not reported
(5-Bromo-3-methyl-1-benzofuran-2-yl)(3,4-dichlorophenyl)methanone C₁₆H₁₀BrCl₂O₂ Bromobenzofuran, dichlorophenyl Anticancer (structural analog)
5-Benzoyl-2-(piperidin-1-yl)-1,3-thiazole C₁₅H₁₆N₂OS Thiazole, piperidine Enzyme inhibition
TLR7-9 Antagonist (from ) Complex structure Azetidine, pyrazolo-pyridine, morpholine Immunomodulation

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.